Cas no 1804288-64-9 (1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804288-64-9
• MF: C₁₂H₁₂BrF₃OS
• MW: 341.187292098999
• CID: 4979059
• Update Time: 2025-06-18

1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3OS/c1-3-8-9(11(13)7(2)17)5-4-6-10(8)18-12(14,15)16/h4-6,11H,3H2,1-2H3
• InChI Key： DFQUZPBJCYLXCZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1CC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 5
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one

1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804288-64-9): An Emerging Compound in Medicinal Chemistry

1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804288-64-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of brominated ketones and is characterized by the presence of a bromine atom, a trifluoromethylthio group, and an ethyl-substituted phenyl ring. These structural elements contribute to its diverse chemical properties and potential applications in drug discovery and development.

The synthesis of 1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-ethyl-3-(trifluoromethylthio)benzaldehyde with bromoacetyl bromide in the presence of a suitable base, such as triethylamine or pyridine. This method provides high yields and excellent purity, making it suitable for large-scale production. Another synthetic route involves the use of a Grignard reagent to form the ketone moiety, followed by bromination to introduce the bromine atom. These synthetic strategies not only highlight the versatility of the compound but also underscore its potential for further chemical modifications.

In terms of its biological activities, 1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, particularly those associated with cancer and inflammatory diseases. For instance, it has been reported to exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This makes it a potential lead compound for the development of novel anticancer drugs.

Furthermore, 1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are major mediators of inflammation. This suggests that it could be a valuable candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one has also been evaluated in preclinical studies. These studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic potential. Its oral bioavailability is moderate to high, and it shows good stability in plasma and tissues. Additionally, it has been found to have low toxicity in animal models, further supporting its safety profile.

In conclusion, 1-Bromo-1-(2-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804288-64-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases.